Cas no 2802-68-8 (Boron Trifluoride - Methanol Complex)

• Product Name: Boron Trifluoride - Methanol Complex
• CAS No: 2802-68-8
• MF: CH₄BF₃O
• MW: 99.8480710983276
• CID: 43435
• PubChem ID: 87563865
• Update Time: 2025-10-21

Boron Trifluoride - Methanol Complex Chemical and Physical Properties

Names and Identifiers

• Boron trifluoride dimethanol complex
• Boron trifluoride methanol complex
• Boron trifluoride methanol
• Boron Trifluoride - Methanol Complex
• Boron trifluoride-methanol-complex solution
• Boron trifluoride-dimethanol complex
• Boron trifluoride-methanol solution
• Boron trifluoride-methanol-complex
• FT-0698334
• boron fluoride methanol
• borontrifluoride-methanol
• Boron trifluoride - methanol reagent (10-20%) [for esterification]
• J-009724
• AMY14856
• JBXYCUKPDAAYAS-UHFFFAOYSA-N
• AKOS030228421
• Boron, trifluoro(methanol)-, (T-4)-
• BF3 MeOH
• 373-57-9
• FT-0623184
• MFCD00071635
• B0894
• Boron trifluoride-methanol in methanol
• 2802-68-8
• borontrifluoride methanol
• methanol;trifluoroborane
• BF3 CH3OH
• BF3 methanol
• methanol,trifluoroborane
• BORON TRIFLUORIDE; METHANOL
• EINECS 206-766-4

• MDL： MFCD00071635
• Inchi： 1S/CH4O.BF3/c1-2;2-1(3)4/h2H,1H3;
• InChI Key： JBXYCUKPDAAYAS-UHFFFAOYSA-N
• SMILES： FB(F)F.OC

Computed Properties

• Exact Mass: 131.04900
• Monoisotopic Mass: 132.056945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 43.3

Experimental Properties

• Color/Form: Fluids. Commercially available goods are often mixed in excess methanol.
• Density: 0.859 g/mL at 25 °C
• Melting Point: -20 ºC
• Boiling Point: 59 ºC (4 mmHg)
• Flash Point: Fahrenheit: 60.8 ° f
  Celsius: 16 ° c
  
• Refractive Index: 1.34
• Water Partition Coefficient: hydrolysis
• PSA: 29.46000
• LogP: 0.58540
• Merck: 1349
• Sensitiveness: Moisture Sensitive
• Solubility: Decompose in water.

Boron Trifluoride - Methanol Complex Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H290-H303-H314-H332-H335+H336-H360-H370-H372
• Warning Statement： P201-P202-P210-P233-P234-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P370+P378-P390-P403+P233-P405-P406-P501
• Hazardous Material transportation number：UN 2924
• WGK Germany：1
• Hazard Category Code： 11-14-24/25-26-35-39/23/24/25
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：S23;S26;S36/37/39;S45
• Packing Group：II
• Risk Phrases：R20/22; R34; R48/23

Related Categories

• Other Chemical Reagents Derivatization Reagents

Additional information on Boron Trifluoride - Methanol Complex

Boron Trifluoride - Methanol Complex (CAS No: 2802-68-8)

The Boron Trifluoride - Methanol Complex, also known as BF3·MeOH, is a significant compound in the field of chemistry, particularly in catalysis and materials science. This complex is widely recognized for its unique properties and applications, making it a subject of extensive research and industrial interest.

Recent studies have highlighted the potential of Boron Trifluoride - Methanol Complex in enhancing catalytic efficiency in various chemical reactions. For instance, researchers have explored its role in the synthesis of advanced polymers and its ability to act as a Lewis acid catalyst in organic transformations. These findings underscore the importance of understanding the structural and electronic properties of this complex to optimize its performance in industrial settings.

The molecular structure of BF3·MeOH consists of a boron atom surrounded by three fluorine atoms and coordinated with a methanol molecule. This coordination significantly influences the compound's reactivity and stability. Recent computational studies have provided deeper insights into the bonding interactions within the complex, revealing how the methanol ligand modulates the electronic environment around boron, thereby affecting its catalytic activity.

In terms of applications, Boron Trifluoride - Methanol Complex has found utility in the production of high-performance materials such as fluoropolymers and organoboranes. Its ability to act as a precursor in these processes has made it indispensable in industries ranging from electronics to aerospace. Furthermore, advancements in green chemistry have led to investigations into the use of this complex as an environmentally friendly alternative to traditional catalysts.

The synthesis of BF3·MeOH typically involves the reaction of boron trifluoride with methanol under controlled conditions. Recent research has focused on optimizing these conditions to improve yield and purity, which are critical for large-scale industrial applications. Innovations in this area have also explored the use of alternative solvents and reaction media to enhance the sustainability of the synthesis process.

From a safety perspective, while Boron Trifluoride - Methanol Complex is not classified as a hazardous material under normal handling conditions, proper precautions are recommended during storage and use. Its stability under various environmental conditions has been thoroughly investigated, ensuring safe handling practices across different industrial applications.

In conclusion, the Boron Trifluoride - Methanol Complex remains a pivotal compound in modern chemistry, with ongoing research continuing to uncover new applications and improve existing processes. Its versatility and unique properties make it a cornerstone in both academic and industrial settings, driving innovation across multiple disciplines.